(4-isopropoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: [2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C20H21N3O4S/c1-14(2)27-18-8-6-16(7-9-18)19(24)22-11-10-21-20(22)28-13-15-4-3-5-17(12-15)23(25)26/h3-9,12,14H,10-11,13H2,1-2H3
• InChI Key: ZZJAWXBROWKGJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CCN=C2SCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

(4-isopropoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality (4-isopropoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-isopropoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hindered Phenolic Aminothiazoles Synthesis and Biological Activity

• A study focused on the synthesis of hindered phenolic aminothiazoles, which share a thematic relation to the query compound due to their complex structures incorporating phenolic and thiazole units. These compounds demonstrated inhibition activity on carbohydrate-hydrolyzing enzymes, showcasing potential for diabetes treatment. Their antioxidant activities were also investigated, suggesting applications in combating oxidative stress (Satheesh et al., 2017).

Luminescence Sensitization by Nitrobenzoato Antennas

• Research on thiophenyl-derivatized nitrobenzoic acid ligands evaluated their potential as sensitizers for Eu(III) and Tb(III) luminescence. The study’s relevance lies in its exploration of chemical functionalities related to nitro groups and their applications in material science, particularly in enhancing the luminescent properties of materials (Viswanathan & Bettencourt-Dias, 2006).

Carbonic Anhydrase Inhibitors from Bromophenol Derivatives

• Another study synthesized novel bromophenol derivatives to test them as carbonic anhydrase inhibitors. While structurally distinct, the exploration of bromophenol derivatives' biological activity might parallel research interests in synthesizing and testing the biological activities of compounds like the one inquired about (Akbaba et al., 2013).

Antitumor Activity of Novel Compounds

• Research on the synthesis and antitumor activity of novel compounds, including those with complex aromatic structures, might indicate the types of pharmacological studies relevant to the query compound. Such studies often investigate the cytotoxic effects of newly synthesized molecules against various cancer cell lines, providing insights into their potential therapeutic applications (Bhole & Bhusari, 2011).